8-(azepan-1-ylmethyl)-3-(1H-benzo[d]imidazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one

• IUPAC Name: 8-(azepan-1-ylmethyl)-3-(1H-benzimidazol-2-yl)-6-ethyl-7-hydroxychromen-4-one
• InChI: InChI=1S/C25H27N3O3/c1-2-16-13-17-23(30)19(25-26-20-9-5-6-10-21(20)27-25)15-31-24(17)18(22(16)29)14-28-11-7-3-4-8-12-28/h5-6,9-10,13,15,29H,2-4,7-8,11-12,14H2,1H3,(H,26,27)
• InChI Key: CAGZESXMZCPUMT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=C1O)CN3CCCCCC3)OC=C(C2=O)C4=NC5=CC=CC=C5N4
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the benzimidazole ring could potentially be synthesized from an aromatic aldehyde and o-phenylenediamine. The azepane ring could be introduced through a separate reaction. The final steps would likely involve coupling these pieces together and introducing the chromenone ring.

Chemical Reactions Analysis

This compound could potentially participate in a variety of chemical reactions. The benzimidazole ring, for example, is known to participate in various reactions involving its nitrogen atoms or the adjacent carbon atoms. The chromenone ring contains a carbonyl group that could potentially be reduced or form derivatives.